Cas no 848058-59-3 (3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate)

• Product Name: 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate
• CAS No: 848058-59-3
• MF: C₁₉H₁₈ClNO₃
• MW: 343.804124355316
• CID: 5419464
• PubChem ID: 5423882
• Update Time: 2025-05-19

3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate
• 3-(4-chlorophenyl)-8-(dimethylamino)methyl-7-hydroxy-2-methyl-4H-chromen-4-one

• Inchi： 1S/C19H18ClNO3/c1-11-17(12-4-6-13(20)7-5-12)18(23)14-8-9-16(22)15(10-21(2)3)19(14)24-11/h4-9,22H,10H2,1-3H3
• InChI Key： UDWXFONPFWNBGP-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 343.0975211g/mol
• Monoisotopic Mass: 343.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate

Introduction to 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate (CAS No. 848058-59-3)

3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 848058-59-3, this chromene derivative represents a class of molecules that have been extensively studied for their pharmacological properties. The compound’s molecular framework incorporates a 4-chlorophenyl group, a dimethylazaniumyl moiety, and a methyl substituent on the chromenone backbone, which collectively contribute to its distinct chemical and biological profile.

The chromene scaffold, characterized by a benzopyranone core, is well-documented for its role in various pharmacological applications. Specifically, derivatives of chromene have shown promise in the development of anti-inflammatory, antimicrobial, and antioxidant agents. The presence of the 4-chlorophenyl group in 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate introduces a potential site for hydrogen bonding and electronic interactions with biological targets, enhancing its binding affinity. This feature has been leveraged in the design of targeted therapeutics.

Moreover, the dimethylazaniumyl substituent at the 8-position of the chromene ring adds another layer of complexity to the molecule. This nitrogen-rich group can participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions, which are critical for drug design and delivery systems. Recent studies have highlighted the importance of such nitrogen-containing heterocycles in modulating enzyme activity and receptor binding. The incorporation of the dimethylazaniumyl moiety into 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate suggests a potential for it to interact with biological systems through multiple mechanisms.

The methyl group at the 2-position further influences the electronic distribution and steric environment of the chromene core. This substitution can affect the molecule’s solubility, metabolic stability, and overall bioavailability—key factors in drug development. In recent years, there has been a growing interest in optimizing such structural elements to improve pharmacokinetic profiles. The combination of these structural features makes 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. Virtual screening techniques have been particularly effective in identifying promising candidates like 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate based on their predicted binding affinities to target proteins. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The interaction between the 4-chlorophenyl group and specific amino acid residues in enzyme active sites appears to be a critical factor in mediating this activity. Additionally, preliminary data indicate that the dimethylazaniumyl moiety may contribute to stabilizing enzyme-inhibitor complexes through hydrogen bonding or hydrophobic interactions.

The therapeutic potential of 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate is further supported by its structural similarity to known bioactive agents. By leveraging existing knowledge about related compounds, researchers can more efficiently design experiments to validate its efficacy and safety profiles. This approach aligns with modern drug discovery strategies that emphasize structure-based design and rational optimization.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorophenyl)-8-[(dimethylazaniumyl)methyl]-2-methyl-4-oxochromen-7-olate presents interesting challenges due to its complex molecular architecture. The synthesis requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct such intricate molecules more efficiently than ever before.

The development of novel synthetic routes not only facilitates research but also opens up possibilities for modifying existing structures to improve their pharmacological properties. For instance, exploring alternative pathways to introduce or modify functional groups like the methyl or dimethylazaniumyl moieties could lead to derivatives with enhanced activity or selectivity. Such modifications are essential for translating preclinical findings into viable therapeutic options.

The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry. Many successful drugs have been derived from natural products or inspired by their structures. The chromene scaffold itself has roots in naturally occurring compounds, many of which exhibit remarkable biological activities. By synthesizing derivatives like 3-(4-chlorophenyl)-8-[(dimethyiazaniumym)methy]-2-methy1-oxychromon 7 -olat e, chemists can harness these natural templates while introducing modifications that enhance efficacy or reduce side effects.

Future research directions may include exploring the compound’s interactions with cellular components beyond enzymes, such as receptors or nucleic acids. Understanding these broader interactions could provide insights into potential therapeutic applications or mechanisms of action that are not immediately apparent from enzyme-based assays alone.

In conclusion,3-(4-ch1or0pheny1)-81 [(di methyl azaniom ylm)me th yl ] - 22 me th y1 - 44 ox ych ro m en - 77 olate (CAS No . 84 80581 -59 -33 is an intriguing compound with a well-designed molecular framework that holds promise for pharmaceutical applications . Its unique structural features , including th e presence o f th e *42h1or0pheny1* , *d im eth y1 azaniom yl* , an d *me th y1* substituents , contribute t o i ts p ot en t i al bi oactiv ities . R ec ent s tudies an d advanc em ents i n chem ist ry an d comp ut at ion al m od eling are e ng agi ng thi s m olec ule furth er , p ossibl ing n ex t-gener at ion dr ugs base d on i ts structu ral an d pha rmacolog ic p rob le m s . As resea rch co ntinues t o de velop new meth ods f or syn thesis an d evaluat ion , thi s com pound is poised t o play a sign ificant r ole i n m ed icinal ch emistry . p >